Cas no 21258-32-2 (N-(4-Iodophenyl)propionamide)

N-(4-Iodophenyl)propionamide structure
N-(4-Iodophenyl)propionamide structure
Product Name:N-(4-Iodophenyl)propionamide
CAS No:21258-32-2
MF:C9H10INO
MW:275.086274623871
CID:3061582
PubChem ID:835864
Update Time:2025-04-21

N-(4-Iodophenyl)propionamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Iodophenyl)propionamide
    • AN-652/13319017
    • AKOS001407527
    • 21258-32-2
    • 659-707-3
    • Z30316420
    • 4'-IODOPROPIONANILIDE
    • N-(4-iodophenyl)propanamide
    • SCHEMBL1909398
    • Inchi: 1S/C9H10INO/c1-2-9(12)11-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3,(H,11,12)
    • InChI Key: PWXAOXIKXMWATE-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)NC(CC)=O

Computed Properties

  • Exact Mass: 274.98071Da
  • Monoisotopic Mass: 274.98071Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.1Ų
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